Cas no 76201-95-1 (3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane)

• Product Name: 3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane
• CAS No: 76201-95-1
• MF: C₈H₁₆NO
• MW: 142.218742370605
• CID: 1004116
• PubChem ID: 156389
• Update Time: 2025-04-20

3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

• CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
• 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol
• 3-hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
• 3-Hydroxy-1-methylquinuclidinium bromide
• 76201-95-1
• DTXSID60997548
• Ro-5-5172
• 3-HYDROXY-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM
• SCHEMBL4906944
• CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
• Ro 5-5172
• 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol;bromide
• AKOS005521198
• starbld0006609
• 3-Hydroxy-1-methylquinuclidin-1-ium
• STK697939
• 3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane

• Inchi： 1S/C8H16NO/c1-9-4-2-7(3-5-9)8(10)6-9/h7-8,10H,2-6H2,1H3/q+1
• InChI Key： COGVKUASZSWOLT-UHFFFAOYSA-N
• SMILES： OC1C[N+]2(C)CCC1CC2

Computed Properties

• Exact Mass: 142.12300
• Monoisotopic Mass: 142.123189134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 0.17630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines